2-iodo-4-methyl-1-phenylbenzene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-iodo-4-methyl-1-phenylbenzene can be achieved through a series of reactions starting from benzene. The first step involves the conversion of benzene to acetophenone, followed by the Friedel-Crafts acylation of acetophenone with iodine and aluminum trichloride to form 1-(4-iodophenyl)propan-1-one. The final step involves the reduction of 1-(4-iodophenyl)propan-1-one with sodium borohydride to yield 2-iodo-4-methyl-1-phenylbenzene.", "Starting Materials": [ "Benzene", "Acetophenone", "Iodine", "Aluminum trichloride", "Sodium borohydride" ], "Reaction": [ "Step 1: Benzene is converted to acetophenone through the Friedel-Crafts acylation reaction using acetyl chloride and aluminum chloride as catalysts.", "Step 2: Acetophenone is reacted with iodine and aluminum trichloride to form 1-(4-iodophenyl)propan-1-one through Friedel-Crafts acylation.", "Step 3: 1-(4-iodophenyl)propan-1-one is reduced with sodium borohydride to yield 2-iodo-4-methyl-1-phenylbenzene." ] } | |
CAS RN |
14680-38-7 |
Product Name |
2-iodo-4-methyl-1-phenylbenzene |
Molecular Formula |
C13H11I |
Molecular Weight |
294.1 |
Purity |
95 |
Origin of Product |
United States |
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